Cas no 1005301-86-9 (2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
• CAS No: 1005301-86-9
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5507448
• Update Time: 2025-08-03

2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-methoxyphenoxy)-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
• 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

• Inchi： 1S/C22H26N2O4/c1-15(2)22(26)24-12-6-7-16-10-11-17(13-18(16)24)23-21(25)14-28-20-9-5-4-8-19(20)27-3/h4-5,8-11,13,15H,6-7,12,14H2,1-3H3,(H,23,25)
• InChI Key： ZREVXBMHINWOAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

Professional Introduction to Compound with CAS No. 1005301-86-9 and Product Name: 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

The compound with the CAS number 1005301-86-9 and the product name 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a tetrahydroquinoline core and an acetamide functional group, suggests a multifaceted interaction with biological targets, making it a subject of intense study in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The tetrahydroquinoline scaffold is particularly noteworthy for its presence in numerous bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The incorporation of a 2-methoxyphenoxy moiety into the structure enhances the compound's solubility and bioavailability, which are critical factors in drug design. This modification also contributes to the molecule's ability to interact with biological receptors more effectively.

The acetamide group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Acetamides are known for their ability to enhance binding affinity and selectivity towards certain biological targets. In this context, the N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide portion of the compound suggests a potential interaction with enzymes or receptors involved in metabolic pathways. This has led researchers to explore its potential applications in treating conditions related to metabolic dysregulation.

Current research indicates that this compound exhibits promising activity against various biological targets. Studies have shown that it can inhibit the activity of enzymes involved in inflammation and oxidative stress, which are key mechanisms in several chronic diseases. The tetrahydroquinoline core is particularly effective in modulating these pathways due to its ability to engage with specific amino acid residues in target proteins. This interaction often leads to a reduction in pro-inflammatory cytokine production and an increase in antioxidant defenses.

Furthermore, the 2-methoxyphenoxy group contributes to the compound's stability and resistance to metabolic degradation. This property is essential for ensuring that the drug remains active within the body for an extended period, thereby improving its therapeutic efficacy. The combination of these structural features makes this compound a valuable candidate for further development into a therapeutic agent.

In vitro studies have demonstrated that 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide exhibits significant inhibitory effects on several key enzymes associated with inflammation and pain signaling. These include cyclooxygenase (COX) and lipoxygenase (LOX), which are responsible for producing prostaglandins and leukotrienes—mediators of inflammation and pain. The compound's ability to inhibit these enzymes suggests its potential as an anti-inflammatory and analgesic agent.

Recent preclinical studies have also explored the compound's effects on central nervous system (CNS) pathways. The tetrahydroquinoline scaffold is known to interact with neurotransmitter systems involved in pain perception and mood regulation. This has led researchers to investigate its potential applications in treating conditions such as neuropathic pain and depression. The presence of the acetamide group further enhances its ability to cross the blood-brain barrier, making it a promising candidate for CNS-targeted therapies.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the tetrahydroquinoline core necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 2-methoxyphenoxy group requires careful optimization to prevent unwanted side reactions. The final step involves coupling the acetamide moiety, which demands expertise in peptide coupling techniques.

One of the most significant challenges in developing this compound into a therapeutic agent is ensuring its safety profile. As with any new molecule entering clinical development, extensive toxicological studies are necessary to assess its potential side effects. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments. The results from these studies will provide critical insights into whether this compound can progress into human trials without posing significant health risks.

The pharmacokinetic properties of 1005301-86-9, including its absorption, distribution, metabolism, and excretion (ADME), are also crucial factors that need careful evaluation. Studies have shown that compounds with similar structures often exhibit good oral bioavailability due to their favorable solubility profiles. However, further research is needed to confirm these findings for this specific molecule. Understanding its ADME properties will help optimize dosing regimens and improve patient compliance.

In conclusion,1005301-86-9, also known as 2-(2-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide, represents a promising candidate for further development into a therapeutic agent. Its unique structural features make it well-suited for interacting with biological targets involved in inflammation、pain、and CNS function。Ongoing research continues to uncover new potential applications for this compound，making it an exciting area of study for both academic researchers and pharmaceutical companies。